Cas no 1805596-56-8 (4-Bromo-3-cyano-2-formylphenylacetic acid)

• Product Name: 4-Bromo-3-cyano-2-formylphenylacetic acid
• CAS No: 1805596-56-8
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 4971136
• Update Time: 2025-06-07

4-Bromo-3-cyano-2-formylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-cyano-2-formylphenylacetic acid
• 2-(4-bromo-3-cyano-2-formylphenyl)acetic acid

• Inchi： 1S/C10H6BrNO3/c11-9-2-1-6(3-10(14)15)8(5-13)7(9)4-12/h1-2,5H,3H2,(H,14,15)
• InChI Key： UTWVQDNYUYHXBI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(=O)O)=C(C=O)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.3
• Topological Polar Surface Area: 78.2

Additional information on 4-Bromo-3-cyano-2-formylphenylacetic acid

Introduction to 4-Bromo-3-cyano-2-formylphenylacetic acid (CAS No. 1805596-56-8)

4-Bromo-3-cyano-2-formylphenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805596-56-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a bromine substituent, a cyano group, and a formyl moiety on a phenylacetic acid backbone, presents a unique structural framework that makes it a valuable intermediate in the development of novel therapeutic agents.

The structural configuration of 4-Bromo-3-cyano-2-formylphenylacetic acid encompasses several functional groups that are strategically positioned to facilitate diverse chemical transformations. The presence of the bromine atom at the 4-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of biaryl compounds. These biaryl structures are prevalent in many pharmacologically active molecules, including kinase inhibitors and antiviral agents.

The cyano group at the 3-position introduces a polar electron-withdrawing effect, which can influence the electronic properties of the aromatic ring and enhance interactions with biological targets. This feature is particularly useful in medicinal chemistry, where tuning the electronic environment of a molecule can modulate its binding affinity and selectivity. Additionally, the formyl group at the 2-position serves as a versatile handle for further derivatization, enabling the introduction of amine or alcohol functionalities through condensation reactions.

In recent years, 4-Bromo-3-cyano-2-formylphenylacetic acid has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its utility in generating inhibitors of protein-protein interactions (PPIs), which play crucial roles in cellular signaling and are often implicated in cancer and inflammatory diseases. The ability to modify the phenylacetic acid core allows for fine-tuning of molecular properties such as solubility, metabolic stability, and target specificity.

One notable application of 4-Bromo-3-cyano-2-formylphenylacetic acid is in the development of inhibitors for tyrosine kinases, which are overexpressed in many cancers and contribute to tumor growth and metastasis. By leveraging its bromine and formyl functionalities, researchers have synthesized analogs that exhibit potent inhibitory activity against these kinases. Furthermore, the cyano group has been shown to enhance binding affinity by forming hydrogen bonds or participating in dipole-dipole interactions with key residues in the kinase active site.

Another area where 4-Bromo-3-cyano-2-formylphenylacetic acid has shown promise is in the design of antiviral agents. The structural features of this compound allow for interactions with viral proteases or polymerases, disrupting critical steps in the viral life cycle. For example, derivatives incorporating modifications at the 4-bromo and 3-cyano positions have been investigated for their ability to inhibit replication enzymes of RNA viruses. This underscores the compound's versatility as a scaffold for antiviral drug discovery.

The formyl group's reactivity also makes 4-Bromo-3-cyano-2-formylphenylacetic acid a valuable precursor for synthesizing peptidomimetics—molecules that mimic peptide sequences but exhibit improved pharmacokinetic properties. By converting the formyl group into an amine or ester, researchers can introduce protected amino acids or other functionalities that enhance binding to biological targets while minimizing degradation by proteases.

Recent advances in computational chemistry have further enhanced the utility of 4-Bromo-3-cyano-2-formylphenylacetic acid as a building block. Molecular modeling studies have identified optimal positions for functionalization based on predicted interactions with biological targets, accelerating the discovery process. Additionally, machine learning algorithms have been employed to predict novel derivatives with enhanced potency and selectivity.

In conclusion, 4-Bromo-3-cyano-2-formylphenylacetic acid (CAS No. 1805596-56-8) represents a structurally rich intermediate with broad applications in pharmaceutical research and drug development. Its unique combination of functional groups enables diverse synthetic pathways and facilitates the creation of novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.